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Introduction
Pyridachlometyl is a novel fungicide demonstrating high efficacy against key fungal

pathogens in sugar beets (Beta vulgaris), most notably Cercospora leaf spot caused by

Cercospora beticola.[1][2] Its unique mode of action involves the promotion of tubulin

polymerization, which disrupts fungal cell division and growth.[3][4] This mechanism positions

Pyridachlometyl as a valuable tool in fungicide resistance management strategies, as it

shows no cross-resistance with existing fungicide classes such as demethylation inhibitors

(DMIs), quinone outside inhibitors (QoIs), and succinate dehydrogenase inhibitors (SDHIs).[1]

[2] These application notes provide detailed protocols for conducting field trials to evaluate the

efficacy and crop safety of Pyridachlometyl on sugar beets.

Quantitative Data Summary
The following tables summarize the efficacy of Pyridachlometyl in controlling Cercospora leaf

spot on sugar beets from greenhouse and field trials.

Table 1: Efficacy of Pyridachlometyl Against Cercospora beticola in Greenhouse Pot Tests
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Treatment
Application
Rate (ppm)

Protective
Effect (%
Control)

Curative Effect
(% Control)

Long-Term
Activity (17
days) (%
Control)

Pyridachlometyl 200 97 98 86

Pyridachlometyl 133 98 88 79

Mancozeb -
Comparable to

Pyridachlometyl

Higher than

Mancozeb

Comparable to

Pyridachlometyl

Untreated

Control
- - - -

Data synthesized from reported greenhouse trials.[1][2]

Table 2: Field Trial Performance of Pyridachlometyl Against Cercospora beticola

Treatment Application Rate Efficacy Comparison

Pyridachlometyl High Concentration Stable and High
Comparable to or

surpassing Mancozeb

Mancozeb Standard Rate Standard -

Based on field trials conducted in Hokkaido, Japan.[5]

Experimental Protocols
This section outlines a detailed methodology for conducting a field trial to evaluate

Pyridachlometyl for the control of Cercospora leaf spot in sugar beets. This protocol is

synthesized from best practices for fungicide trials on sugar beets.

Experimental Design and Setup
Trial Location: Select a site with uniform soil type and good drainage, and a history of

Cercospora leaf spot infestation is preferable.[6]
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Experimental Design: A randomized complete block design (RCBD) with a minimum of four

replications is recommended to minimize the effects of field variability.[1][4]

Plot Size: Each plot should consist of at least four rows, each 30-40 feet long, with a row

spacing of 22 inches.[1][4][6] The center two rows will be used for data collection to minimize

edge effects.

Buffer Zones: Establish buffer zones between plots and replicates to prevent spray drift.

Crop Management
Variety Selection: Use a commercial sugar beet variety susceptible to Cercospora leaf spot

to ensure adequate disease pressure for evaluating fungicide efficacy.[4]

Planting: Plant seeds at a uniform depth and spacing to achieve a target plant population of

175-200 plants per 100 feet of row.[7]

Fertilization and Weed Control: Follow local recommendations for fertilization and weed

management to ensure uniform crop growth.[8]

Inoculation (if necessary)
Inoculum Preparation: If natural infection is low, plots can be artificially inoculated. Prepare

an inoculum by grinding dried, infected sugar beet leaves.[4]

Inoculation Procedure: Apply the inoculum uniformly over the plots, typically in the evening to

take advantage of dew, to facilitate spore germination and infection.[4] Inoculation should

ideally be done before the first fungicide application.

Fungicide Application
Treatments: Include multiple rates of Pyridachlometyl (e.g., 133 ppm and 200 ppm), a

standard fungicide (e.g., Mancozeb), and an untreated control.

Application Timing: The first application should be preventative, initiated before the onset of

disease or at the very first sign of symptoms. Subsequent applications are typically made at

7 to 14-day intervals, depending on disease pressure and weather conditions.[5]
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Application Equipment: Use a calibrated sprayer with nozzles that provide uniform coverage

of the foliage. A CO2-pressurized backpack sprayer is suitable for small plot trials.[9]

Spray Volume: A spray volume of 15-20 gallons per acre is recommended to ensure

thorough coverage.

Data Collection and Assessment
Disease Severity: Assess Cercospora leaf spot severity on the center two rows of each plot

at regular intervals (e.g., weekly) starting before the first application and continuing until

harvest. Use a standardized rating scale, such as a 1-10 scale where 1 indicates no disease

and 10 represents severe infection.[1]

Phytotoxicity: Visually assess plots for any signs of crop injury (e.g., stunting, chlorosis,

necrosis) after each fungicide application.

Yield and Quality: At the end of the season, harvest the center two rows of each plot.

Measure the root yield (tons per acre) and collect a subsample for quality analysis (e.g.,

sugar content, purity).[6][9]

Statistical Analysis
Analyze the collected data (disease severity, yield, and quality parameters) using appropriate

statistical methods, such as Analysis of Variance (ANOVA), to determine significant differences

between treatments.
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Caption: Proposed mode of action of Pyridachlometyl in fungi.
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Caption: General workflow for a Pyridachlometyl field trial on sugar beets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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